Cas no 81789-91-5 (11-(2-sulfophenyl)undecanoic acid)
81789-91-5 structure
Product Name:11-(2-sulfophenyl)undecanoic acid
CAS No:81789-91-5
MF:C17H26O5S
MW:342.450344562531
CID:1805728
PubChem ID:187292
Update Time:2025-04-21
11-(2-sulfophenyl)undecanoic acid Chemical and Physical Properties
Names and Identifiers
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- 11-(2-sulfophenyl)undecanoic acid
- 81789-91-5
- 11-(2-sulfophenyl) undecanoic acid
- Benzeneundecanoic acid, ar-sulfo-
- DTXSID10231368
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- Inchi: 1S/C17H26O5S/c18-17(19)14-8-6-4-2-1-3-5-7-11-15-12-9-10-13-16(15)23(20,21)22/h9-10,12-13H,1-8,11,14H2,(H,18,19)(H,20,21,22)
- InChI Key: WMFGXLFBJCSAGP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1CCCCCCCCCCC(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 342.15009510g/mol
- Monoisotopic Mass: 342.15009510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 100Ų
11-(2-sulfophenyl)undecanoic acid Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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